3-Allyloxypropionitrile

• CAS No.: 3088-44-6
• Molecular Formula: C6H9NO
• Molecular Weight: 111.14 g/mol
• IUPAC Name: 3-prop-2-enoxypropanenitrile
• InChI: InChI=1S/C6H9NO/c1-2-5-8-6-3-4-7/h2H,1,3,5-6H2
• InChI Key: IXXSWIVBWMKRHZ-UHFFFAOYSA-N
• SMILES: C=CCOCCC#N

Description

3-Allyloxypropionitrile is a nitrile derivative characterized by an allyloxy (CH₂=CHCH₂O-) substituent at the third carbon of the propionitrile backbone. Nitriles generally exhibit versatile chemical behavior, including hydrolysis to carboxylic acids, reduction to amines, and participation in nucleophilic substitutions. The allyloxy group may confer additional reactivity due to its unsaturated bond, influencing applications in organic synthesis and pharmaceutical research .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares key structural features and properties of 3-Allyloxypropionitrile with analogous nitriles:

Compound Name	Molecular Formula	Molecular Weight	Substituents/Functional Groups	CAS Number	Key Applications/Properties
3,3-Diphenylpropionitrile	C₁₅H₁₁N	205.26 g/mol	Two phenyl groups, nitrile	Not specified	Pharmaceutical precursor
3-Cyclopentyl-3-oxopropanenitrile	C₈H₁₁NO	137.18 g/mol	Cyclopentyl, ketone, nitrile	95882-33-0	Organic synthesis intermediate
3-[(3-Methoxyphenyl)amino]propanenitrile	C₁₀H₁₂N₂O	176.22 g/mol	Methoxyphenyl, amino, nitrile	26424-07-7	Research chemical
3-Benzyloxy-α-(N-butyryl-d3)-aminopropionitrile	C₁₅H₁₇D₃N₂O₂	263.35 g/mol	Benzyloxy, deuterated butyryl, nitrile	1216615-94-9	Isotope-labeled research reagent

Notes:

• 3,3-Diphenylpropionitrile features aromatic substituents, enhancing stability and enabling use as a pharmaceutical precursor. Its nitrile group undergoes hydrolysis and substitution reactions .
• 3-Cyclopentyl-3-oxopropanenitrile includes a ketone group, which may direct reactivity toward nucleophilic additions or reductions .
• 3-Benzyloxy-α-(N-butyryl-d3)-aminopropionitrile is deuterated, making it valuable in metabolic and pharmacokinetic studies .

Research Findings and Trends

• Pharmaceutical Relevance : 3,3-Diphenylpropionitrile is a key intermediate in synthesizing antidepressants and anticonvulsants, leveraging its aromatic stability .
• Isotope Labeling : Deuterated nitriles like ’s compound are critical in tracing metabolic pathways without altering chemical behavior significantly .
• Solubility Trends : Nitriles with polar substituents (e.g., methoxy in ) exhibit higher water solubility compared to hydrophobic analogs like 3,3-Diphenylpropionitrile .